Ptp1B-IN-29

• Molecular Formula: C30H29N3O6
• Molecular Weight: 527.6 g/mol
• InChI: InChI=1S/C30H29N3O6/c1-20-18-24(13-14-25(20)27-19-26(30(36)37)33-39-27)38-17-5-8-28(34)31-16-15-29(35)32-23-11-9-22(10-12-23)21-6-3-2-4-7-21/h2-4,6-7,9-14,18-19H,5,8,15-17H2,1H3,(H,31,34)(H,32,35)(H,36,37)
• InChIKey: MAJIMCKFPCJYBQ-UHFFFAOYSA-N

Ptp1B-IN-29: PTP1B Inhibitor for Diabetes & Obesity Research

Ptp1B-IN-29 (Compound A2B5) is a phosphatase inhibitor identified from a 66-member library assembled via α-ketoacid-hydroxylamine (KAHA) ligation [1]. It inhibits protein tyrosine phosphatase 1B (PTP1B), T-cell protein tyrosine phosphatase (TCPTP), and λ phosphatase (λPPase) with IC50 values of 1.27 μM, 4.38 μM, and 8.79 μM, respectively . This compound is primarily utilized in research focused on type 2 diabetes and obesity, where PTP1B acts as a key negative regulator of insulin and leptin signaling [2].

1

Bidentate binding to PTP1B active site and peripheral aryl-binding site

2

Multi-phosphatase inhibition profile (PTP1B, TCPTP, λPPase) for metabolic studies

3

Compatible with in vitro enzymatic assays and cell-based signaling research

• [1] Tian J, Tan S, Gao L, Rajamani L, Srinivasan R. KAHA ligation as a platform for the rapid discovery of Protein Tyrosine phosphatase 1B (PTP1B) inhibitors. Bioorg Chem. 2025 Jan;154:108028. View Source
• [2] TargetMol. PTP1B-IN-29 product page. Retrieved from https://www.targetmol.cn/compound/ptp1b-in-29 View Source

Ptp1B-IN-29 Selectivity Compared to Generic PTP1B Ligands

PTP1B inhibitors exhibit profound variability in their selectivity profiles, particularly against the highly homologous phosphatase TCPTP. While some compounds like MSI-1436 show extreme selectivity (>200-fold) but moderate potency , others like PTP1B-IN-3 are potent (120 nM) yet non-selective (1:1 ratio vs. TCPTP) . Ptp1B-IN-29 occupies a distinct intermediate position with a 3.45-fold selectivity for PTP1B over TCPTP, accompanied by additional activity against λPPase . This balanced profile means that substituting Ptp1B-IN-29 with a non-selective analog could introduce confounding off-target effects via TCPTP inhibition, while substituting with a highly selective but structurally unrelated compound would fail to recapitulate the specific pharmacological fingerprint required for reproducible metabolic disease research [1].

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Generic PTP1B inhibitors may lack defined selectivity over TCPTP, confounding metabolic readouts.

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Undefined λPPase inhibition window may introduce off-target effects in multi-phosphatase assays.

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Absence of bidentate binding mode can alter target engagement profile and data reproducibility.

• [1] Li X, Kover K, et al. The design strategy of selective PTP1B inhibitors over TCPTP. Bioorg Med Chem. 2016;24(16):3343-3352. View Source

Ptp1B-IN-29 Quantitative Evidence vs. Closest Analogs

Enhanced PTP1B Inhibitory Potency Over Primary Hit

Ptp1B-IN-29 inhibits PTP1B with an IC50 of 1.27 μM, placing it within the low-micromolar range typical of many research-grade PTP1B inhibitors. This potency is comparable to MSI-1436 (IC50 ~1 μM) but significantly lower than the highly potent PTP1B-IN-3 (IC50 0.12 μM) . This intermediate potency may be advantageous for studies requiring sub-maximal target engagement to avoid complete pathway shutdown.

PTP1B Potency vs Primary Hit

Head-to-head

IC50 1.27 µM vs 1.67 µM (~24% lower)

Supports improved screening cascade fit within same library

Direct comparison from KAHA library; reported conditions

Evidence Dimension	PTP1B inhibitory potency (IC50)
Target Compound Data	1.27 μM
Comparator Or Baseline	MSI-1436: ~1 μM; PTP1B-IN-3: 0.12 μM
Quantified Difference	Ptp1B-IN-29 is 9.4-fold less potent than PTP1B-IN-3 but nearly equipotent to MSI-1436
Conditions	In vitro enzymatic assay; compound concentration range 0-100 μM

Why This Matters

Researchers requiring a specific potency window—stronger than weak binders but not saturating at low nanomolar concentrations—can select Ptp1B-IN-29 to modulate, rather than completely ablate, PTP1B activity.

Defined TCPTP Selectivity Window

Ptp1B-IN-29 exhibits a 3.45-fold selectivity for PTP1B (IC50 1.27 μM) over TCPTP (IC50 4.38 μM) . This contrasts sharply with PTP1B-IN-3, which shows no selectivity (IC50 0.12 μM for both) , and with MSI-1436, which demonstrates extreme selectivity (IC50 ~1 μM vs. 224 μM, ~200-fold) . The modest selectivity of Ptp1B-IN-29 may reduce the risk of complete TCPTP inhibition, which is implicated in immune function and hematopoiesis, while still maintaining measurable activity against TCPTP.

TCPTP Selectivity Window

Context-dependent

3.45-fold (PTP1B over TCPTP) vs >5-fold in other library hits

Supports mechanistic gating for dual-phosphatase studies

Selectivity window narrower than most library members

Evidence Dimension	Selectivity ratio (IC50 TCPTP / IC50 PTP1B)
Target Compound Data	3.45
Comparator Or Baseline	PTP1B-IN-3: 1.0; MSI-1436: ~200; PTP1B-IN-20: 74.3
Quantified Difference	Ptp1B-IN-29 has 3.45x selectivity, while PTP1B-IN-3 has none, and MSI-1436 has 58x greater selectivity
Conditions	In vitro enzymatic assay against recombinant PTP1B and TCPTP

Why This Matters

For experiments where TCPTP activity must be partially preserved to maintain physiological relevance, Ptp1B-IN-29 offers a unique selectivity window not provided by ultra-selective or non-selective alternatives.

Selectivity Against λ-Phosphatase

Unlike most commercial PTP1B inhibitors that are profiled only against TCPTP, Ptp1B-IN-29 also inhibits λ phosphatase (λPPase) with an IC50 of 8.79 μM . This additional activity, while weaker (6.9-fold selectivity for PTP1B over λPPase), provides a distinct pharmacological signature. Standard PTP1B inhibitors such as PTP1B-IN-20 and MSI-1436 are not reported to inhibit λPPase . λPPase is a broad-specificity phosphatase involved in dephosphorylating multiple substrates, including histones and transcription factors; its inhibition may introduce unique cellular effects.

λPPase Selectivity Gap

Reported

6.92-fold

Reduces off-target risk in λPPase-present assays

Wider gap vs TCPTP window; supports phosphatase profiling

Evidence Dimension	λPPase inhibitory activity
Target Compound Data	IC50 8.79 μM
Comparator Or Baseline	PTP1B-IN-20: not reported; MSI-1436: not reported; PTP1B-IN-3: not reported
Quantified Difference	Ptp1B-IN-29 is the only compound in this set with documented λPPase inhibition
Conditions	In vitro enzymatic assay against λ phosphatase

Why This Matters

Scientists investigating phosphatase crosstalk or seeking a tool compound with a broader phosphatase inhibition profile may preferentially select Ptp1B-IN-29 over single-target alternatives.

Novel Chemical Scaffold: KAHA Ligation-Derived Bidentate Inhibitor with Distinct Binding Mode

Ptp1B-IN-29 was discovered using α-ketoacid-hydroxylamine (KAHA) ligation to assemble a 66-member library of bidentate PTP1B inhibitors designed to engage both the active site and the peripheral aryl binding site [1]. This synthetic strategy is distinct from the majority of PTP1B inhibitors, which are typically derived from traditional medicinal chemistry approaches or natural product screening [2]. The KAHA ligation platform enables rapid generation of structurally diverse inhibitors without the need for protecting groups or purification steps [1].

Evidence Dimension	Synthetic methodology and binding mechanism
Target Compound Data	KAHA ligation-derived bidentate inhibitor
Comparator Or Baseline	Traditional PTP1B inhibitors (e.g., PTP1B-IN-3, MSI-1436) synthesized via conventional organic synthesis
Quantified Difference	Not applicable (qualitative differentiation)
Conditions	Synthetic and mechanistic studies described in Tian et al. 2025

Why This Matters

Procurement of Ptp1B-IN-29 provides access to a chemically distinct chemotype that may exhibit different binding kinetics, resistance profiles, or off-target interactions compared to established PTP1B inhibitor scaffolds.

• [1] Tian J, Tan S, Gao L, Rajamani L, Srinivasan R. KAHA ligation as a platform for the rapid discovery of Protein Tyrosine phosphatase 1B (PTP1B) inhibitors. Bioorg Chem. 2025 Jan;154:108028. View Source
• [2] Li X, Kover K, et al. The design strategy of selective PTP1B inhibitors over TCPTP. Bioorg Med Chem. 2016;24(16):3343-3352. View Source

Comparative TCPTP Activity: Ptp1B-IN-29 Retains Measurable TCPTP Inhibition Unlike Ultra-Selective Compounds

While many selective PTP1B inhibitors minimize TCPTP activity to improve safety margins (e.g., MSI-1436 IC50 224 μM, >200-fold selectivity ), Ptp1B-IN-29 retains moderate TCPTP inhibitory activity (IC50 4.38 μM, 3.45-fold selectivity) . This is akin to the profile of SHP2-IN-29, which inhibits PTP1B at 4.27 μM and TCPTP at 4.74 μM . The retention of TCPTP activity may be relevant in certain disease models where TCPTP inhibition contributes to therapeutic effects or where a dual PTP1B/TCPTP knockdown phenotype is desired.

Evidence Dimension	TCPTP inhibitory potency
Target Compound Data	IC50 4.38 μM
Comparator Or Baseline	MSI-1436: IC50 224 μM; PTP1B-IN-20: IC50 78 μM; SHP2-IN-29: IC50 4.74 μM
Quantified Difference	Ptp1B-IN-29 inhibits TCPTP 51-fold more potently than MSI-1436 and 17.8-fold more potently than PTP1B-IN-20
Conditions	In vitro enzymatic assay against recombinant TCPTP

Why This Matters

Researchers studying conditions where TCPTP modulation is part of the therapeutic hypothesis (e.g., immune cell signaling) may deliberately choose Ptp1B-IN-29 over ultra-selective PTP1B inhibitors that essentially eliminate TCPTP activity.

Ptp1B-IN-29 High-Impact Research Applications

Metabolic Pathway Dissection with TCPTP Co-expression

Ptp1B-IN-29 is ideally suited for in vitro and ex vivo experiments in diabetes and obesity models where complete PTP1B inhibition is undesirable and where TCPTP activity should be modulated but not eliminated. Its 3.45-fold selectivity over TCPTP provides a window to observe PTP1B-specific effects while maintaining some TCPTP function, which is critical in immune-competent systems. This profile is particularly relevant for studies in insulin-responsive tissues (liver, muscle, adipose) where PTP1B is overexpressed [1].

Benchmarking New PTP1B Inhibitor Chemotypes

Given its activity against PTP1B (IC50 1.27 μM), TCPTP (IC50 4.38 μM), and λPPase (IC50 8.79 μM) , Ptp1B-IN-29 serves as a valuable chemical probe for exploring phosphatase signaling networks and compensatory mechanisms. Researchers can use this compound to simultaneously inhibit three phosphatases with graded potencies, enabling studies of phosphatase redundancy and synergy without employing multiple inhibitors that could introduce additive formulation challenges.

Multi-Phosphatase Profiling Panels

Ptp1B-IN-29's origin from a 66-member KAHA ligation library [1] makes it a structurally distinct alternative to traditional PTP1B inhibitors. This chemotype may exhibit different cellular permeability, subcellular localization, or metabolic stability compared to established scaffolds. Investigators interested in structure-activity relationship (SAR) expansion or seeking a tool compound with a unique binding mode (bidentate engagement of both active and peripheral sites) will find Ptp1B-IN-29 a compelling choice for comparative studies.

Chemical Biology Studies with High-Purity Bidentate Inhibitors

Ptp1B-IN-29 occupies a middle ground in the PTP1B inhibitor selectivity spectrum—more selective than non-selective inhibitors (e.g., PTP1B-IN-3, 1:1 ratio) but far less selective than ultra-selective compounds (e.g., MSI-1436, >200-fold) . This makes it an excellent reference compound for studies aiming to delineate the functional consequences of varying degrees of TCPTP selectivity in cellular and in vivo models. It can serve as a calibration tool when establishing selectivity thresholds for new inhibitor candidates.

Application

Selection Property

Validation Focus

Insulin/leptin signaling pathway study

Documented selectivity window for PTP1B vs TCPTP

Concentration-response deconvolution of dual-phosphatase effects

Novel PTP1B inhibitor benchmarking

Well-characterized potency reference from KAHA library

Reproducible baseline for chemotype comparison

Multi-phosphatase selectivity panel

Established IC50 values for PTP1B, TCPTP, λPPase

Rapid selectivity fingerprinting of lead compounds

High-purity chemical biology studies

Synthesis-derived high purity without chromatography

Artifact-free high-content screening

• [1] Tian J, Tan S, Gao L, Rajamani L, Srinivasan R. KAHA ligation as a platform for the rapid discovery of Protein Tyrosine phosphatase 1B (PTP1B) inhibitors. Bioorg Chem. 2025 Jan;154:108028. View Source